Cas no 2227673-90-5 (methyl (3S)-3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227673-90-5
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6000540
• PubChem ID: 165678284
• Update Time: 2025-05-23

methyl (3S)-3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoate
• 2227673-90-5
• EN300-1808977

• Inchi： 1S/C11H13FO3/c1-7-3-4-8(12)5-9(7)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3/t10-/m0/s1
• InChI Key： YGYSGNFYBUCZNH-JTQLQIEISA-N
• SMILES： FC1C=CC(C)=C(C=1)[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoate

Exploring Methyl (3S)-3-(5-Fluoro-2-Methylphenyl)-3-Hydroxypropanoate (CAS No. 2227673-90-5): A Comprehensive Overview

In the ever-evolving landscape of pharmaceutical and chemical research, methyl (3S)-3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoate (CAS No. 2227673-90-5) has emerged as a compound of significant interest. This chiral ester, characterized by its fluorinated aromatic and hydroxypropanoate moieties, is increasingly studied for its potential applications in drug development and specialty chemistry. The compound's unique structural features, including the stereogenic center at the 3-position and the electron-withdrawing fluorine substituent, contribute to its reactivity and biological relevance.

Recent trends in organic synthesis highlight the growing demand for fluorinated building blocks, driven by their ability to modulate pharmacokinetic properties. Searches for terms like "fluorophenyl derivatives in drug design" and "chiral hydroxy esters synthesis" have surged, reflecting the scientific community's focus on precision chemistry. The 5-fluoro-2-methylphenyl group in this compound is particularly noteworthy, as fluorinated aromatics are known to enhance metabolic stability and membrane permeability—key considerations in modern small-molecule therapeutics.

From a synthetic chemistry perspective, the methyl (3S)-3-hydroxypropanoate scaffold offers versatile handles for further derivatization. Laboratory inquiries frequently explore "stereoselective reduction of β-keto esters" and "asymmetric synthesis of pharmaceutically relevant intermediates," areas where this compound demonstrates considerable utility. The CAS 2227673-90-5 material serves as a valuable precursor for constructing more complex architectures, particularly in routes targeting bioactive molecules with improved selectivity profiles.

The compound's physicochemical properties warrant special attention. The presence of both hydrophilic (hydroxy) and lipophilic (aryl) domains creates an interesting polarity balance, a feature often searched in relation to "molecular property prediction algorithms" and "fragment-based drug discovery." Researchers investigating structure-activity relationships (SAR) frequently employ such bifunctional compounds to probe binding interactions in biological systems.

Industrial applications of methyl (3S)-3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoate extend beyond pharmaceuticals. Patent literature reveals its use in developing advanced materials and specialty chemicals, with particular emphasis on its role in creating optically active polymers. The compound's chiral purity (as indicated by the (3S) designation) makes it attractive for applications requiring enantioselective recognition, aligning with current industry searches for "chiral auxiliaries in asymmetric catalysis."

Analytical characterization of this substance involves sophisticated techniques. Mass spectrometry studies of fluorinated phenylpropanoates and chiral HPLC method development represent common research queries, underscoring the importance of robust analytical protocols for quality control. The 2227673-90-5 identifier frequently appears in chemical databases alongside spectral data, supporting its verification in synthetic workflows.

Environmental and handling considerations for this material follow standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, proper storage conditions—often searched as "stability of fluorinated esters"—are recommended to maintain the compound's integrity. The methyl ester functionality suggests sensitivity to hydrolytic conditions, a factor considered in process chemistry optimizations.

Future research directions for CAS 2227673-90-5 may explore its incorporation into targeted drug delivery systems or as a template for enzyme inhibitor design. The intersection of computational chemistry and experimental validation—a hot topic in recent literature—could further elucidate this molecule's potential. As synthetic methodologies advance, particularly in continuous flow chemistry and biocatalysis, the accessibility and applications of this interesting compound are likely to expand significantly.